Cas no 93074-72-7 (ethyl 4-aminoquinoline-3-carboxylate)

Ethyl 4-aminoquinoline-3-carboxylate is a versatile quinoline derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its structure features both an amino and an ester functional group, making it a valuable intermediate for the synthesis of heterocyclic compounds, particularly those with potential biological activity. The compound's reactivity allows for further functionalization, enabling the development of novel quinoline-based scaffolds. Its stability under standard conditions and compatibility with various reaction conditions enhance its practicality in multi-step syntheses. Researchers value this compound for its role in constructing pharmacophores, particularly in antimicrobial, anticancer, and anti-inflammatory agent development. Proper handling and storage are recommended to maintain its integrity.

ethyl 4-aminoquinoline-3-carboxylate structure

93074-72-7 structure

Product Name:ethyl 4-aminoquinoline-3-carboxylate

CAS No:93074-72-7

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

MDL:MFCD03001447

CID:803068

PubChem ID:4570951

Update Time:2025-06-07

ethyl 4-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarboxylicacid, 4-amino-, ethyl ester
- 4-Amino-quinoline-3-carboxylic acid ethyl ester
- 4-Amino-quinoline-3-carboxylic acid ethyl ester
- AKOS002326102
- 93074-72-7
- CS-0298981
- IEJDBXDYSPBDTO-UHFFFAOYSA-N
- EN300-6510887
- FT-0756304
- MFCD03001447
- 2N9
- Ethyl 4-imino-1,4-dihydroquinoline-3-carboxylate
- VS-09451
- CCG-302471
- DTXSID30404370
- AB12832
- Ethyl4-aminoquinoline-3-carboxylate
- C91298
- Ethyl 4-aminoquinoline-3-carboxylate
- Q27453121
- BB 0222319
- Ethyl 4-amino-3-quinolinecarboxylate
- SCHEMBL437783
- 3-Quinolinecarboxylicacid,4-amino-,ethyl ester
- BBL029824
- STL155580
- DB-079475
- ethyl 4-aminoquinoline-3-carboxylate
- MDL： MFCD03001447
- Inchi： 1S/C12H12N2O2/c1-2-16-12(15)9-7-14-10-6-4-3-5-8(10)11(9)13/h3-7H,2H2,1H3,(H2,13,14)
- InChI Key： IEJDBXDYSPBDTO-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CN=C2C=CC=CC2=C1N)=O

Computed Properties

Exact Mass: 216.089877630g/mol
Monoisotopic Mass: 216.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 65.2Å²

Experimental Properties

Density: 1.246
Boiling Point: 368.8°C at 760 mmHg
Flash Point: 176.9°C
Refractive Index: 1.644

ethyl 4-aminoquinoline-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 4-aminoquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0050-1g	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	97%	1g	6767.38CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0050-5g	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	97%	5g	25424.31CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0050-500mg	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	97%	500mg	3807.71CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0050-250mg	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	97%	250mg	2332.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0050-100mg	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	97%	100mg	1594.32CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0050-50mg	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	97%	50mg	1221.18CNY	2021-05-08
Chemenu	CM145173-1g	4-Amino-quinoline-3-carboxylic acid ethyl ester	93074-72-7	95%	1g	$449	2021-08-05
TRC	E572440-10mg	ethyl 4-aminoquinoline-3-carboxylate	93074-72-7		10mg	$ 50.00	2022-06-05
TRC	E572440-50mg	ethyl 4-aminoquinoline-3-carboxylate	93074-72-7		50mg	$ 185.00	2022-06-05
TRC	E572440-100mg	ethyl 4-aminoquinoline-3-carboxylate	93074-72-7		100mg	$ 295.00	2022-06-05